3-Bromo-2-fluoro-1-cyclopropylbenzene
Overview
Description
3-Bromo-2-fluoro-1-cyclopropylbenzene is a chemical compound with the molecular formula C9H8BrF . It has a molecular weight of 215.06 . The IUPAC name for this compound is 2-bromo-1-cyclopropyl-3-fluorobenzene .
Molecular Structure Analysis
The InChI code for 3-Bromo-2-fluoro-1-cyclopropylbenzene is 1S/C9H8BrF/c10-9-7 (6-4-5-6)2-1-3-8 (9)11/h1-3,6H,4-5H2 . This code provides a unique identifier for the molecular structure of the compound.Physical And Chemical Properties Analysis
3-Bromo-2-fluoro-1-cyclopropylbenzene is a liquid at ambient temperature . Its density is 1.601 g/mL at 25 °C .Scientific Research Applications
1. Synthesis of Complex Molecules
3-Bromo-2-fluoro-1-cyclopropylbenzene, similar to its derivatives, is instrumental in the synthesis of complex organic molecules. For instance, it's used in the formation of atropisomers, as seen in the conversion of 3-bromo-1-fluoronaphthalene to 3,3'-dibromo-1,1'-difluoro-2,2'-binaphthyl. These compounds further react with electrophiles to produce a variety of functionalized derivatives, useful in pharmaceutical and agricultural research (Leroux, Mangano, & Schlosser, 2005).
2. Building Blocks for Pharmaceutical Research
Compounds similar to 3-Bromo-2-fluoro-1-cyclopropylbenzene serve as crucial intermediates in pharmaceutical research. For example, fluoro- and bromo- derivatives have been utilized to synthesize acridin-9(10H)-ones, which are of interest due to their potential medicinal properties (Kobayashi, Nakagawa, Yuba, & Komatsu, 2013).
3. Radioligand Development for PET Scans
Analogues of 3-Bromo-2-fluoro-1-cyclopropylbenzene have been employed in the development of radioligands for PET scans. An example is the synthesis of [11C]SP203, a radioligand used for imaging metabotropic 5 receptors in the human brain, showcasing the compound's role in advancing neurological research and diagnostics (Siméon, Liow, Zhang, Hong, Gladding, Zoghbi, Innis, & Pike, 2012).
4. Material for Amyloid Plaque Detection in Alzheimer's Disease
Derivatives of 3-Bromo-2-fluoro-1-cyclopropylbenzene, such as fluorine-substituted styrylbenzene derivatives, have been synthesized for detecting amyloid plaques in Alzheimer's disease. These compounds offer enhanced sensitivity and specificity, aiding in the early detection and study of this neurodegenerative disorder (Sato, Higuchi, Iwata, Saido, & Sasamoto, 2004).
Safety and Hazards
The safety information for 3-Bromo-2-fluoro-1-cyclopropylbenzene indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may be harmful if swallowed (H301) . Precautionary measures include avoiding release to the environment, wearing protective gloves/eye protection/face protection, and seeking medical advice if skin irritation occurs .
properties
IUPAC Name |
1-bromo-3-cyclopropyl-2-fluorobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrF/c10-8-3-1-2-7(9(8)11)6-4-5-6/h1-3,6H,4-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPWJYAGXCYDDCQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=C(C(=CC=C2)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-2-fluoro-1-cyclopropylbenzene | |
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